Cas no 88229-12-3 (Benzamide, N-cyclopropyl-4-methyl-)

Benzamide, N-cyclopropyl-4-methyl- structure
88229-12-3 structure
Product name:Benzamide, N-cyclopropyl-4-methyl-
CAS No:88229-12-3
MF:C11H13NO
MW:175.227022886276
CID:640512
PubChem ID:4123779

Benzamide, N-cyclopropyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-cyclopropyl-4-methyl-
    • N-cyclopropyl-4-methylbenzamide
    • DTXSID30399575
    • 88229-12-3
    • AKOS003269224
    • SCHEMBL241843
    • Inchi: InChI=1S/C11H13NO/c1-8-2-4-9(5-3-8)11(13)12-10-6-7-10/h2-5,10H,6-7H2,1H3,(H,12,13)
    • InChI Key: BRCUSPLHYFOGLC-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=O)NC2CC2

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 2.1

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